2-Chloro-3-[(2,4-dimethoxyphenyl)amino]-1,4-dihydronaphthalene-1,4-dione

• IUPAC Name: 2-chloro-3-(2,4-dimethoxyanilino)naphthalene-1,4-dione
• InChI: InChI=1S/C18H14ClNO4/c1-23-10-7-8-13(14(9-10)24-2)20-16-15(19)17(21)11-5-3-4-6-12(11)18(16)22/h3-9,20H,1-2H3
• InChI Key: DRKXCOVUFTYGCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC2=C(C(=O)C3=CC=CC=C3C2=O)Cl)OC
• Molecular Formula: C18H14ClNO4
• Molecular Weight: 343.8 g/mol

Description

2-Chloro-3′,4′-dimethoxybenzil, also known as 1-(2-Chlorophenyl)-2-(3,4-dimethoxyphenyl)ethane-1,2-dione, is a chemical compound with the molecular formula ClC6H4(CO)2C6H3(OCH3)2. It is a specific inhibitor of human carboxylesterase-2 (hCE-2).

Synthesis Analysis

2-Chloro-3′,4′-dimethoxybenzil may be synthesized from 2-chloro-3,4-dimethoxybenzil and ammonia or ethylamine. The reaction product is then subjected to hydrogenation or borohydride reduction to yield the target compound.

Molecular Structure Analysis

The molecular weight of 2-Chloro-3′,4′-dimethoxybenzil is 304.73. Its linear formula is ClC6H4(CO)2C6H3(OCH3)2.

Chemical Reactions Analysis

2-Chloro-3′,4′-dimethoxybenzil can be used in the synthesis of 2-(2-chlorophenyl)-3-(3,4-dimethoxyphenyl)quinoxaline and 3-(2-chlorophenyl)-4-(3,4-dimethoxyphenyl)-2,5-diphenylcyclopenta-2,4-dienone.

Physical And Chemical Properties Analysis

The melting point of 2-Chloro-3′,4′-dimethoxybenzil is 119-123 °C (lit.).

Scientific Research Applications

Synthesis of Quinoxaline Derivatives

. Quinoxaline derivatives have been studied for their potential applications in various fields, including medicinal chemistry due to their diverse biological activities.

Synthesis of Cyclopentadienone Derivatives

. Cyclopentadienone derivatives are known for their potential applications in organic synthesis and medicinal chemistry.

Inhibition of Human Carboxylesterase-2

. This could have potential applications in the study of drug metabolism, as carboxylesterases play a significant role in the hydrolysis of ester and amide bond-containing drugs.

Intermediate in the Synthesis of Dopamine Receptor Ligand

. Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The neurotransmitter dopamine is the primary endogenous ligand for dopamine receptors.

Safety And Hazards

The compound is classified as an eye irritant, skin irritant, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.